Cas no 2103-88-0 (4-phenyl-1,3-thiazole-2-thiol)

4-Phenyl-1,3-thiazole-2-thiol is a heterocyclic compound featuring a thiazole core substituted with a phenyl group at the 4-position and a thiol group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The thiol functionality allows for facile derivatization, enabling the formation of disulfide bonds or metal complexes, which are useful in coordination chemistry and material science. Its aromatic phenyl group enhances stability while contributing to π-stacking interactions in supramolecular systems. The compound is particularly relevant in the development of bioactive molecules, including antimicrobial and antitumor agents, due to the pharmacophoric properties of the thiazole scaffold.
4-phenyl-1,3-thiazole-2-thiol structure
4-phenyl-1,3-thiazole-2-thiol structure
Product Name:4-phenyl-1,3-thiazole-2-thiol
CAS No:2103-88-0
MF:C9H7NS2
MW:193.28857922554
MDL:MFCD00014508
CID:42457
PubChem ID:3000729
Update Time:2025-06-06

4-phenyl-1,3-thiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 2-MERCAPTO-4-PHENYLTHIAZOLE
    • 4-Phenyl-2-thiazolethiol
    • 4-Phenyl-1,3-thiazole-2-thiol
    • 4-phenyl-3H-1,3-thiazole-2-thione
    • 4-Phenylthiazole-2-thiol
    • 2-mercapto-4-phenyl-1,3-thiazole
    • 2-mercapto-4-phenyl-thiazole
    • 2-Thiazolethiol,4-phenyl
    • 4-Phenyl-2-mercaptothiazole
    • 4-phenyl-2-thiazolyl thiol
    • 4-Thiazoline-2-thione,4-phenyl
    • 4-Phenylthiazole-2(3H)-thione
    • 4-phenyl-thiazole-2-thiol
    • 2-Thiazolethiol, 4-phenyl-
    • SMR000384406
    • NSC-678
    • AB00609485-07
    • 4-Thiazoline-2-thione, 4-phenyl-
    • 4-phenyl-3H-thiazole-2-thione
    • AKOS000271043
    • PD182324
    • C9H7NS2
    • SCHEMBL11460891
    • HMS1749G07
    • E78039
    • 4-Phenyl-1,3-thiazole-2-thiol #
    • Q27188664
    • SCHEMBL178051
    • NS-01865
    • NS00026774
    • CHEMBL571436
    • BDBM50303910
    • VU0321942-2
    • MLS001006837
    • NCGC00246093-01
    • REGID_for_CID_3000729
    • EINECS 218-274-7
    • 2(3H)-Thiazolethione, 4-phenyl-
    • DTXSID0062181
    • EN300-17511
    • 4-phenyl-1,3-thiazole-2(3H)-thione
    • F3358-0395
    • 2(3H)-Thiazolethione, 4-phenyl-;4-phenyl-2(3h)-thiazolethion;4-Phenyl-2-mercaptothiazole;4-phenyl-2-thiazolethio
    • NSC 678
    • NCGC00246093-02
    • J-013782
    • A846592
    • 2-mercapto-4-phenylthiazol
    • Z56946057
    • MFCD00014508
    • 2103-88-0
    • NSC678
    • CHEBI:109516
    • 4-Phenylthiazole-2-thiol, technical grade, 90%
    • FT-0612743
    • Y3E
    • ALBB-012659
    • AB-601/30964016
    • STK506492
    • 4-phenyl-1,3-thiazol-2-yl hydrosulfide
    • BBL000524
    • 4Thiazoline2thione, 4phenyl
    • 2Thiazolethiol, 4phenyl
    • 218-274-7
    • 4Phenyl2mercaptothiazole
    • 2(3H)Thiazolethione, 4phenyl
    • 4Phenyl2thiazolethiol
    • 4Phenylthiazole2thiol
    • 4Phenylthiazole2(3H)thione
    • 4-phenyl-1,3-thiazole-2-thiol
    • MDL: MFCD00014508
    • Inchi: 1S/C9H7NS2/c11-9-10-8(6-12-9)7-4-2-1-3-5-7/h1-6H,(H,10,11)
    • InChI Key: CYCKHTAVNBPQDB-UHFFFAOYSA-N
    • SMILES: S1C(NC(=C1)C1C=CC=CC=1)=S
    • BRN: 128288

Computed Properties

  • Exact Mass: 193.00200
  • Monoisotopic Mass: 193.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.5
  • Topological Polar Surface Area: 69.4A^2

Experimental Properties

  • Color/Form: White, foul smelling, crystalline powder
  • Density: 1.37
  • Melting Point: 167-172 °C
  • Boiling Point: 343.263°C at 760 mmHg
  • Flash Point: 155.2 °C
  • Refractive Index: 1.744
  • PSA: 79.93000
  • LogP: 3.09880
  • Solubility: Insoluble

4-phenyl-1,3-thiazole-2-thiol Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-41
  • Safety Instruction: S26-S37/39
  • RTECS:XJ5123450
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • TSCA:Yes
  • Storage Condition:Sealed in dry,2-8°C
  • Safety Term:S22;S24/25
  • Risk Phrases:R22

4-phenyl-1,3-thiazole-2-thiol Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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abcr
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2-Mercapto-4-phenylthiazole, 98%; .
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abcr
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4-phenyl-1,3-thiazole-2-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2103-88-0)4-phenyl-1,3-thiazole-2-thiol
Order Number:A846592
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:10
Price ($):161.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2103-88-0)4-phenyl-1,3-thiazole-2-thiol
A846592
Purity:99%
Quantity:25g
Price ($):161.0
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